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Compound of Interest

Compound Name: 4-Methoxyphenylacetonitrile

Cat. No.: B141487 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 4-Methoxyphenylacetonitrile, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure the safe

management of this chemical in a laboratory setting.

Chemical Identifier:

Name: 4-Methoxyphenylacetonitrile

Synonyms: (4-Methoxyphenyl)acetonitrile, p-Anisylacetonitrile, 4-Methoxybenzyl cyanide[1]

CAS Number: 104-47-2[2]

Hazard Identification and Emergency Procedures
4-Methoxyphenylacetonitrile is classified as a toxic substance. It is harmful if swallowed and

can cause skin and eye irritation.[3][4] In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Ingestion
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth.[3][5]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Seek medical attention if irritation or

allergic reactions occur.[3][5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3][5]

Inhalation
Remove from exposure and move to fresh air.

Get medical attention.[3][5]

In case of a spill:

Minor Spills: Remove all ignition sources. Absorb the spill with inert material (e.g., sand,

vermiculite), and place it in a suitable, labeled container for waste disposal.[5]

Major Spills: Evacuate the area and alert the appropriate emergency response team.[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure. Nitrile gloves are

recommended for handling chemicals, but it's crucial to understand their limitations.[7][8]
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PPE Category Specifications Purpose

Hand Protection

Chemical-resistant nitrile

gloves (minimum 5-mil

thickness for splash

protection).[7][9] For prolonged

contact, consider thicker

gloves (8-mil or greater).[7]

Provides a barrier against skin

contact. Gloves should be

inspected for integrity before

use and replaced immediately

if contaminated.[7]

Eye Protection
Chemical safety goggles or a

face shield.[3]

Protects eyes from splashes

and airborne particles.

Skin and Body Protection
A buttoned lab coat or a

chemical-resistant apron.[6]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[5] If a fume hood is not

available, a NIOSH-approved

air-purifying respirator with

organic vapor cartridges is

necessary.[10][11]

Minimizes the risk of inhaling

harmful vapors.

Operational Handling and Storage Plan
Adherence to proper handling and storage procedures is essential for maintaining a safe

laboratory environment.

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly and the work area,

preferably a chemical fume hood, is prepared and uncluttered.

Weighing and Transferring: Conduct all weighing and transferring of 4-
Methoxyphenylacetonitrile within a chemical fume hood to control vapor exposure.

General Practices: Avoid all personal contact, including inhalation.[5] Do not eat, drink, or

smoke in the handling area.[2] Wash hands thoroughly after handling.[3]
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Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.[12]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[5]

Store locked up.[3]

Disposal Plan
Proper disposal of 4-Methoxyphenylacetonitrile and contaminated materials is crucial to

prevent environmental harm and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused or Waste 4-Methoxyphenylacetonitrile

Dispose of contents/container to an approved

waste disposal plant.[3][5] All chemical waste

should be collected in a clearly labeled, sealed,

and chemically compatible container.

Contaminated Materials (PPE, spill cleanup)

All contaminated disposable materials, such as

gloves and absorbent pads, should be placed in

a designated hazardous waste container.

Empty Containers

Empty containers should be rinsed with a

suitable solvent (e.g., acetone or ethanol) in a

fume hood. The rinsate should be collected as

hazardous waste. The rinsed container should

be disposed of according to institutional

guidelines.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the standard operating procedure for safely handling and

disposing of 4-Methoxyphenylacetonitrile.
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Workflow for Safe Handling of 4-Methoxyphenylacetonitrile

1. Preparation

2. Handling

3. Post-Experiment Emergency Procedures

Conduct Risk Assessment

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Work Area
(Chemical Fume Hood)

Weighing and Transfer
in Fume Hood

Conduct Experiment

Decontaminate Work Area Spill Occurs Personnel Exposure

Dispose of Hazardous Waste Follow Spill
Cleanup Protocol

Administer First Aid &
Seek Medical Attention

Click to download full resolution via product page

Caption: Standard operating procedure for handling 4-Methoxyphenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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